Cas no 2680787-19-1 (tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate
• CAS No: 2680787-19-1
• MF: C₁₁H₁₅BrN₂O₃
• MW: 303.152402162552
• CID: 5633765
• PubChem ID: 165921707
• Update Time: 2025-06-08

tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680787-19-1
• tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate
• EN300-28290803

• Inchi： 1S/C11H15BrN2O3/c1-11(2,3)17-10(15)14-7-5-6-13-9(16-4)8(7)12/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： VRMOMTWGCMXWAZ-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 302.02660g/mol
• Monoisotopic Mass: 302.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate

Introduction to Tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate (CAS No. 2680787-19-1)

Tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate, with the CAS number 2680787-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a 3-bromo-2-methoxypyridin-4-yl moiety, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The tert-butyl group, a tertiary butyl moiety, is known for its steric hindrance and stability, which can influence the reactivity and selectivity of the compound in various chemical reactions. This feature is particularly useful in pharmaceutical synthesis where controlling reaction pathways is crucial. On the other hand, the 3-bromo-2-methoxypyridin-4-yl group introduces both bromine and methoxy substituents into the pyridine ring, which can serve as reactive sites for further functionalization. This dual functionality makes the compound a versatile building block for constructing more complex molecules.

In recent years, there has been a growing interest in pyridine derivatives due to their role as key pharmacophores in many therapeutic agents. The compound Tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate has been explored in several research studies for its potential applications in medicinal chemistry. One of the most notable areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in cancer metabolism, making them promising candidates for developing novel anticancer drugs.

The bromine substituent in the 3-bromo-2-methoxypyridin-4-yl moiety allows for further modifications through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or heteroaryl groups into a molecule, thereby expanding its biological activity profile. Additionally, the methoxy group can be oxidized or replaced with other functional groups, providing another layer of versatility in molecular design.

The carbamate group in the compound's name, N-(3-bromo-2-methoxypyridin-4-yl)carbamate, is another important feature that contributes to its reactivity. Carbamate groups are known for their ability to participate in various chemical transformations, including acylation, amidation, and nucleophilic substitution reactions. These reactions are essential in synthesizing more complex molecules and can be tailored to introduce specific functional groups at desired positions within the molecule.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of such compounds. The combination of computational methods with experimental techniques has allowed researchers to predict and optimize the reactivity of Tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate more effectively. This interdisciplinary approach has led to new insights into how structural modifications can influence biological activity, paving the way for more targeted drug design.

In conclusion, Tert-butyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate (CAS No. 2680787-19-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and medicinal chemistry.